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Compound of Interest

Compound Name: haloxyfop-P-methyl

Cat. No.: B057761

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides immediate, essential

safety and logistical information for the handling of haloxyfop-P-methyl, including personal
protective equipment (PPE) recommendations, operational procedures, and disposal plans.

Hazard Communication

Haloxyfop-P-methyl is an aryloxyphenoxypropionic acid herbicide.[1] It is classified as
moderately toxic and harmful if swallowed.[2][3] It can cause skin and eye irritation.[2][4]
Furthermore, it is very toxic to aquatic life with long-lasting effects.[3][5]

Personal Protective Equipment (PPE)

A comprehensive PPE program is the last line of defense against pesticide exposure.[6] The
following table summarizes the recommended PPE for handling haloxyfop-P-methyl.
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Body Part

Recommended PPE

Specifications and Best
Practices

Hands

Chemical-resistant gloves

Wear unlined, chemical-
resistant gloves such as nitrile
or butyl rubber.[7] Always
inspect gloves for leaks or
tears before use. Wash the
outside of gloves before

removing them.[8]

Eyes & Face

Safety goggles or face shield

Use tightly fitting safety
goggles with side-shields.[3] A
face shield may be appropriate

for splash protection.[5][9]

Body

Protective clothing/Coveralls

Wear a long-sleeved shirt, long
pants, and a chemical-resistant
apron or coveralls.[9][10]
Clothing should be made of a

sturdy, tightly woven fabric.[10]

Respiratory

Respirator (if necessary)

Use a NIOSH or European
Standard EN 149 approved
respirator if exposure limits are
exceeded, if irritation is
experienced, or if working in a

poorly ventilated area.[3][8]

Feet

Chemical-resistant boots

Wear unlined, chemical-
resistant boots that cover the
ankles. Pant legs should be
worn outside of boots to
prevent chemicals from

entering.[9]

Note: Occupational Exposure Limits (OELs) such as PEL, REL, or ACGIH TLV for haloxyfop-
P-methyl are not currently available.[5]
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Quantitative Toxicity Data

The following table summarizes available quantitative toxicity data for haloxyfop-P-methyl and
related compounds.

Test Type Species Route Value Reference
LD50 Rat Oral 300 - 623 mg/kg [9]
LD50 Rat Dermal >2000 mg/kg 9]
LD50 Rabbit Dermal >5000 mg/kg [2]

4.7 mg/L (for a
LC50 (4-hour) Rat Inhalation similar 9]

formulation)

0.54 mg/L (for
LC50 (96-hour) Fathead Minnow  Aquatic haloxyfop- [2]
ethoxyethyl)

0.28 mg/L (for
LC50 (96-hour) Bluegill Sunfish Aquatic haloxyfop- 2]
ethoxyethyl)

1.8 mg/L (for

LC50 (96-hour) Rainbow Trout Aquatic haloxyfop- [2]
ethoxyethyl)
LD50 Mallard Duck Oral >2150 mg/kg [2]

Operational Plan: Handling and Disposal

Adherence to a strict operational plan is crucial for minimizing exposure and environmental
contamination.

Pre-Handling Preparations

e Training: All personnel must be trained on the specific hazards and safe handling procedures
for haloxyfop-P-methyl.[4]
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e Area Preparation: Ensure the work area is well-ventilated.[3][5] An eyewash station and
safety shower must be readily accessible.[8]

o PPE Inspection: Before each use, inspect all PPE for signs of degradation or damage.

Handling Procedures

» Don PPE: Put on all required PPE as outlined in the table above before handling the
chemical.

» Weighing and Measuring:

o Handle in a designated area, preferably within a chemical fume hood, to minimize dust or
aerosol generation.[5]

o Use non-sparking tools.[3]
e Solution Preparation:

o When mixing, do so in a well-ventilated area.

o Avoid splashing.

o Keep containers tightly closed when not in use.[5]
e Post-Handling:

o Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[9]

o Clean all equipment used in the process.

Spill and Emergency Procedures

e Minor Spills:

o Evacuate non-essential personnel.
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o Wearing appropriate PPE, absorb the spill with inert material such as sand, earth, or
vermiculite.[9]

o Collect the absorbed material into a suitable, labeled container for disposal.[5]

o Clean the spill area with a detergent and water.

e Major Spills or Fire:
o Evacuate the area immediately.
o In case of fire, use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.[3]
o Notify emergency services and the institutional safety office.

o First Aid:

o

If Swallowed: Immediately call a poison center or doctor. Rinse mouth. Do NOT induce
vomiting.[9]

o If on Skin: Immediately wash with plenty of soap and water. Remove contaminated
clothing.[9]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[9]

o If Inhaled: Move person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.[9]

Disposal Plan

» Waste Chemical: Dispose of haloxyfop-P-methyl as hazardous waste in accordance with all
federal, state, and local regulations.[5][11] Do not dispose of down the drain or in the regular
trash.[6]

o Empty Containers:

o Triple rinse the container with a suitable solvent.
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o The first rinseate must be collected and disposed of as hazardous waste. For highly toxic
chemicals (LD50 < 50mg/kg), the first three rinses must be collected.[6]

o Puncture and dispose of the container in accordance with local regulations, or return to the
supplier if applicable.[9]

o Contaminated PPE: Dispose of contaminated disposable PPE (e.g., gloves) as hazardous
waste. Reusable PPE should be thoroughly decontaminated after each use.

Visualized Workflow: Haloxyfop-P-methyl Handling
Safety

The following diagram illustrates the logical workflow for safely handling haloxyfop-P-methyl.
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Caption: Workflow for safe handling and disposal of haloxyfop-P-methyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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